Cas no 620103-22-2 (4-(naphthalen-2-yloxy)methyl-1,3-thiazol-2-amine)

4-(Naphthalen-2-yloxy)methyl-1,3-thiazol-2-amine is a specialized organic compound featuring a naphthalene moiety linked to a 2-aminothiazole core via an oxymethylene bridge. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's rigid aromatic system enhances binding affinity in target interactions, while the thiazol-2-amine group offers potential for further functionalization. Its stability under standard conditions and compatibility with common synthetic protocols make it suitable for diverse applications, including drug discovery and material science. The compound's well-defined molecular architecture supports precise modifications, facilitating the development of novel bioactive molecules.
4-(naphthalen-2-yloxy)methyl-1,3-thiazol-2-amine structure
620103-22-2 structure
Product Name:4-(naphthalen-2-yloxy)methyl-1,3-thiazol-2-amine
CAS No:620103-22-2
MF:C14H12N2OS
MW:256.322881698608
MDL:MFCD04088776
CID:3092383
PubChem ID:973573
Update Time:2025-10-08

4-(naphthalen-2-yloxy)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-Naphthyloxy)methyl]-1,3-thiazol-2-amine
    • 4-(naphthalen-2-yloxy)methyl-1,3-thiazol-2-amine
    • CHEBI:108992
    • Q27187976
    • AKOS002727640
    • 4-(2-naphthalenyloxymethyl)-2-thiazolamine
    • F1924-0004
    • MLS000064405
    • 4-(naphthalen-2-yloxymethyl)-1,3-thiazol-2-amine
    • HMS1655J13
    • EN300-237553
    • HMS2476B20
    • CHEMBL1546818
    • 4-[(2-Naphthalenyloxy)methyl]-2-thiazolamine
    • SR-01000282731-1
    • DTXSID501256403
    • 620103-22-2
    • SR-01000282731
    • 4-[(naphthalen-2-yloxy)methyl]-1,3-thiazol-2-amine
    • SMR000078032
    • AF-399/42238536
    • MDL: MFCD04088776
    • Inchi: 1S/C14H12N2OS/c15-14-16-12(9-18-14)8-17-13-6-5-10-3-1-2-4-11(10)7-13/h1-7,9H,8H2,(H2,15,16)
    • InChI Key: RJXDEFFGHIEMFG-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)COC1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 256.06703418Da
  • Monoisotopic Mass: 256.06703418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.4Ų
  • XLogP3: 3.4

4-(naphthalen-2-yloxy)methyl-1,3-thiazol-2-amine Pricemore >>

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